3-(1H-imidazol-2-ylmethoxy)-4-iodobenzaldehyde

• Molecular Formula: C11H9IN2O2
• Molecular Weight: 328.11 g/mol
• IUPAC Name: 3-(1H-imidazol-2-ylmethoxy)-4-iodobenzaldehyde
• InChI: InChI=1S/C11H9IN2O2/c12-9-2-1-8(6-15)5-10(9)16-7-11-13-3-4-14-11/h1-6H,7H2,(H,13,14)
• InChI Key: SXPMKMQVRUTMEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)OCC2=NC=CN2)I

Description

3-(1H-imidazol-2-ylmethoxy)-4-iodobenzaldehyde is a useful research compound. Its molecular formula is C11H9IN2O2 and its molecular weight is 328.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask, were added 3-hydroxy-4-iodobenzaldehyde (200 mg, 0.806 mmol), KOH (43.0 mg, 0.766 mmol) and DMSO (2 ml). The mixture was stirred at rt for 2 h. 2-(chloromethyl)-1H-imidazole hydrochloride (105.4 mg, 0.689 mmol) in 1 ml of DMSO was added to this mixture and stirred overnight. The mixture was diluted with DCM and water. The organic phase was washed with brine, dried over sodium sulfate and concentrated to afford crude product, which was purified on silica gel (MeOH/DCM=8/92) to afford desire product (97.4 mg, 0.297 mmol, 36.8% yield).